Cas no 71078-47-2 (Benzonitrile, 2-(4-hydroxyphenoxy)-5-nitro-)
71078-47-2 structure
Product Name:Benzonitrile, 2-(4-hydroxyphenoxy)-5-nitro-
CAS No:71078-47-2
MF:C13H8N2O4
MW:256.213623046875
CID:1748748
Update Time:2024-11-27
Benzonitrile, 2-(4-hydroxyphenoxy)-5-nitro- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 2-(4-hydroxyphenoxy)-5-nitro-
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- Inchi: 1S/C13H8N2O4/c14-8-9-7-10(15(17)18)1-6-13(9)19-12-4-2-11(16)3-5-12/h1-7,16H
- InChI Key: BOHNRPPCTDNVJC-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC([N+]([O-])=O)=CC=C1OC1=CC=C(O)C=C1
Computed Properties
- Exact Mass: 256.04844
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Boiling Point: 416.0±45.0 °C(Predicted)
- PSA: 96.39
- pka: 9.47±0.15(Predicted)
Benzonitrile, 2-(4-hydroxyphenoxy)-5-nitro- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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